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Introduction
Fluquinconazole is a triazole fungicide used to protect cereal crops from a variety of

endophytic fungal diseases. It functions as a sterol biosynthesis inhibitor, disrupting membrane

function in fungi.[1] It is commonly applied as a seed treatment to provide early-season

protection against pathogens such as Gaeumannomyces graminis (take-all), Blumeria graminis

(powdery mildew), and Zymoseptoria tritici (Septoria tritici blotch).[2][3][4] Assessing the

efficacy of fluquinconazole is critical for optimizing disease management strategies,

determining economic benefits, and managing fungicide resistance.[4][5]

These application notes provide detailed protocols for researchers and agricultural scientists to

conduct field trials evaluating the efficacy of fluquinconazole seed treatments on cereal crops

like wheat and barley. The protocols cover experimental design, application, disease

assessment, and data analysis.

Experimental Protocols
Two primary protocols are presented: one for evaluating seed treatment efficacy and a second

for a comparative foliar fungicide trial.

Protocol 1: Field Efficacy of Fluquinconazole Seed
Treatment
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This protocol details a field experiment to assess the efficacy of fluquinconazole seed

treatment against key cereal pathogens.

1. Objective: To quantify the effectiveness of fluquinconazole seed treatment in controlling

seed- and soil-borne diseases (e.g., take-all, powdery mildew, Septoria tritici blotch) and its

impact on crop yield.[3][6]

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replicates.[7]

Plot Size: Minimum of 10m x 2m to minimize edge effects.

Crop: Select a cereal variety known to be susceptible to the target diseases to ensure high

disease pressure.[8]

Treatments:

Untreated Control (UTC): Seed with no fungicide treatment.

Fluquinconazole-Treated Seed: Seed treated with a commercial formulation of

fluquinconazole at the recommended label rate (e.g., a product containing 167 g/L

fluquinconazole applied at 450 ml/100kg of seed).[9]

Positive Control (Optional): Seed treated with a different standard fungicide (e.g.,

silthiofam or fluxapyroxad) for comparison.[2][3]

3. Materials and Equipment:

Certified cereal seed (susceptible variety)

Fluquinconazole seed treatment formulation

Commercial seed treater or rotating drum for manual application

Plot seeder/drill

CO2-pressurized backpack sprayer (for maintenance applications, if needed)
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Surveyor's tape, stakes, and labels

Data collection sheets or electronic device

Plant disease assessment keys/guides

4. Procedure:

Seed Treatment:

Calibrate the application equipment to ensure accurate dosage.[10]

Apply fluquinconazole to the seed lot for the treatment plots. Ensure even coverage.[10]

Leave an equivalent amount of seed untreated for the control plots.

Allow the treated seed to dry completely before sowing to prevent clumping.

Site Selection and Plot Establishment:

Select a field with a history of the target disease(s). For take-all, a second or third

consecutive wheat crop is ideal.[3] For diseases like Septoria, retained stubble from a

previous wheat crop can serve as an inoculum source.[4]

Prepare the seedbed according to standard local practices.

Establish plots according to the RCBD layout, ensuring buffer zones between blocks and

around the trial area.

Sowing:

Calibrate the seeder to the desired seeding rate (e.g., 80 kg/ha ).[9]

Sow the plots, ensuring equipment is thoroughly cleaned between handling treated and

untreated seed to prevent cross-contamination.

Trial Maintenance:
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Apply fertilizers and herbicides uniformly across all plots as per local agronomic

recommendations. Avoid applying any non-trial fungicides that could interfere with the

results.

5. Data Collection and Assessment:

Crop Emergence: Count the number of plants in designated one-meter rows within each plot

at an early growth stage (e.g., GS12-14) to assess any phytotoxic or beneficial effects of the

treatment on germination.

Disease Assessment:

Begin monitoring crops regularly from emergence for signs of disease.[6]

Conduct visual assessments of disease severity at key growth stages (GS), such as stem

elongation (GS31/32), flag leaf emergence (GS39), and heading (GS55).[2][9]

For foliar diseases (powdery mildew, Septoria), assess the percentage of leaf area

affected on the top three leaves of 10-20 randomly selected plants per plot.[2]

For root diseases (take-all), carefully excavate 10-20 plants per plot at late milk to early

dough stage (GS77-83), wash the roots, and score the severity of root blackening on a 0-

100% scale.

Calculate the Area Under the Disease Progress Curve (AUDPC) from sequential disease

severity assessments to provide an integrated measure of disease development over time.

[11][12]

Yield Assessment:

Harvest the central area of each plot using a plot combine.

Record the grain weight and measure moisture content. Adjust all plot yields to a standard

moisture percentage (e.g., 12.5%).[13]

Measure the test weight (hectoliter weight) of the grain from each plot.[12]

6. Statistical Analysis:
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Analyze data for disease severity, AUDPC, emergence, yield, and test weight using Analysis

of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Tukey's HSD or LSD) at P<0.05 to determine significant

differences between treatments.[12]

Protocol 2: Comparative Efficacy of Fluquinconazole
Seed Treatment vs. Foliar Fungicides
This protocol is designed to compare the efficacy of a fluquinconazole seed treatment with

standard foliar fungicide programs.

1. Objective: To determine the relative effectiveness and economic benefit of a prophylactic

seed treatment versus reactive or programmed foliar fungicide applications for controlling foliar

diseases like Septoria tritici blotch.[7]

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replicates.

Treatments:

Untreated Control (UTC).

Fluquinconazole Seed Treatment only.

Foliar Fungicide Program only (e.g., application of a product like Adexar at GS39).[11]

Fluquinconazole Seed Treatment + Foliar Fungicide Program.[9]

Two-Spray Foliar Program (e.g., applications at GS31 and GS39), which often provides a

high level of control.[7]

3. Procedure:

Follow the setup, sowing, and maintenance procedures outlined in Protocol 1.

Foliar Application:
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Calibrate a CO2-pressurized backpack sprayer to deliver the correct volume (e.g., 100-

200 L/ha).

Apply foliar treatments at the specified growth stages (e.g., GS31, GS39).[7] Shield

adjacent plots from spray drift using a portable screen.

4. Data Collection and Analysis:

Conduct disease assessments and yield measurements as described in Protocol 1.

Perform statistical analysis (ANOVA) to compare all treatment means.

Conduct an economic analysis to compare the cost versus benefit (yield increase) of each

disease management strategy.[7]

Data Presentation
Quantitative results from these trials should be summarized in tables for clear comparison.

Table 1: Efficacy of Fluquinconazole Seed Treatment on Powdery Mildew and Wheat Yield

Treatment
Disease
Severity (%) at
GS39[2]

AUDPC[11][12]
Yield (t/ha)[2]
[3]

Test Weight (
kg/hL )[12]

Untreated

Control
45.2 a 680 a 6.8 a 72.1 a

Fluquinconazole 18.5 b 255 b 7.9 b 75.3 b

Competitor

Fungicide
21.3 b 290 b 7.7 b 74.8 b

P-value <0.001 <0.001 0.005 0.003

Means in the same column followed by the same letter are not significantly different (P>0.05).

Table 2: Comparison of Seed Treatment and Foliar Fungicide Programs for Septoria Tritici

Blotch Control
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Treatment
Program

Final Disease
Severity (%)[7]

AUDPC[11] Yield (t/ha)[11]
Yield Increase
over UTC (%)

Untreated

Control (UTC)
62.8 a 850 a 5.5 a -

Fluquinconazole

Seed Tx
48.1 b 610 b 6.2 b 12.7%

Foliar Spray at

GS39
25.3 c 320 c 7.1 c 29.1%

Seed Tx + Foliar

at GS39
22.9 c 285 c 7.3 c 32.7%

Two Foliar

Sprays (GS31 &

GS39)

10.7 d 150 d 7.9 d 43.6%

P-value <0.001 <0.001 <0.001 -

Means in the same column followed by the same letter are not significantly different (P>0.05).

Mandatory Visualization
Diagrams created using Graphviz to illustrate workflows and relationships.
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Phase 1: Trial Preparation

Phase 2: Field Implementation

Phase 3: Data Collection & Analysis
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Experimental Design Seed Sourcing
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Caption: Workflow for a cereal fungicide efficacy field trial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b159502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Crop Emergence (GS10)

Monitor for Disease
(GS30-GS32)

Rely on Seed Treatment
Protection?

 Disease present?

Foliar Spray
Needed at Flag Leaf (GS39)?

 Yes (pressure > threshold) Continue Monitoring

 No (pressure low)

Apply Foliar Fungicide

 Yes

Grain Fill / Harvest

 No

Click to download full resolution via product page

Caption: In-season disease management decision pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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